Cas no 1379301-14-0 (3-(3-chloro-5-fluorophenyl)pentan-3-ol)

• Product Name: 3-(3-chloro-5-fluorophenyl)pentan-3-ol
• CAS No: 1379301-14-0
• MF: C₁₁H₁₄ClFO
• MW: 216.679666042328
• MDL: MFCD20528647
• CID: 5159908
• Update Time: 2026-03-04

3-(3-chloro-5-fluorophenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)pentan-3-ol

• MDL： MFCD20528647
• Inchi： 1S/C11H14ClFO/c1-3-11(14,4-2)8-5-9(12)7-10(13)6-8/h5-7,14H,3-4H2,1-2H3
• InChI Key： QJTFJBHUWXKSRA-UHFFFAOYSA-N
• SMILES： CCC(C1=CC(F)=CC(Cl)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-chloro-5-fluorophenyl)pentan-3-ol

Introduction to 3-(3-chloro-5-fluorophenyl)pentan-3-ol (CAS No. 1379301-14-0)

3-(3-chloro-5-fluorophenyl)pentan-3-ol, identified by its Chemical Abstracts Service (CAS) number 1379301-14-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentan-3-ol backbone substituted with a 3-chloro-5-fluorophenyl group, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular design.

The structural motif of 3-(3-chloro-5-fluorophenyl)pentan-3-ol combines a hydroxylated aliphatic chain with a halogenated aromatic ring, making it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both chlorine and fluorine atoms introduces unique electronic and steric properties, which can be exploited in medicinal chemistry to modulate binding affinities and metabolic stability.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The aromatic ring in 3-(3-chloro-5-fluorophenyl)pentan-3-ol serves as an ideal scaffold for designing molecules that can interact with hydrophobic pockets or π-stacking interfaces within biological targets. For instance, studies have demonstrated that fluorinated aromatic compounds can enhance binding specificity by improving hydrophobic interactions and reducing off-target effects.

Moreover, the hydroxyl group at the C-3 position of the pentan chain provides a site for further functionalization, enabling the synthesis of derivatives with enhanced solubility or bioavailability. This feature is particularly relevant in the development of oral therapeutics, where pharmacokinetic properties are critical for drug efficacy. Recent advances in computational chemistry have allowed researchers to predict the behavior of such compounds in vivo, facilitating faster screening processes for potential drug candidates.

One notable application of 3-(3-chloro-5-fluorophenyl)pentan-3-ol is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The halogenated aromatic ring can be designed to mimic natural substrates or compete with ATP binding sites, while the aliphatic chain can be tailored to optimize interactions with specific kinase domains. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain kinases, making it a candidate for further investigation.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic profile of a molecule by influencing its metabolic stability and lipophilicity. In 3-(3-chloro-5-fluorophenyl)pentan-3-ol, the fluorine atom at the C-5 position of the aromatic ring contributes to these effects, potentially enhancing both blood-brain barrier penetration and resistance to enzymatic degradation. These properties are particularly valuable in neurodegenerative diseases, where oral administration and prolonged bioavailability are desirable.

Recent research has also explored the use of 3-(3-chloro-5-fluorophenyl)pentan-3-ol as a building block for peptidomimetics. Peptides are essential signaling molecules in biology, but their therapeutic use is often limited by poor stability and bioavailability. By replacing peptide bonds with more stable chemical linkages while maintaining key pharmacophoric elements, researchers can create analogs with improved properties. The compound’s flexible backbone allows for precise mimicry of peptide conformations, while its halogenated aromatic moiety provides additional interaction points with biological targets.

The synthesis of 3-(3-chloro-5-fluorophenyl)pentan-3-ol typically involves multi-step organic reactions, starting from commercially available precursors such as 3-chloro-5-fluorobenzaldehyde and pentanediol derivatives. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and waste generation. Green chemistry principles have also been applied, with solvent-free conditions and recyclable catalysts being explored to minimize environmental impact.

In conclusion, 3-(3-chloro-5-fluorophenyl)pentan-3-ol (CAS No. 1379301-14-0) represents a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features—combining an aliphatic hydroxyl group with a halogenated aromatic ring—make it an attractive scaffold for designing novel therapeutics targeting various diseases. As computational methods continue to evolve and synthetic techniques improve, compounds like this will play an increasingly important role in drug discovery pipelines.